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Compound of Interest

Compound Name: 4,4'-Thiobisbenzenethiol

Cat. No.: B122378

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety
protocols and logistical plans for 4,4'-Thiobisbenzenethiol (CAS: 19362-77-7).

Chemical Identifier and Hazard Information

Property Value

Chemical Name 4.4'-Thiobisbenzenethiol

Synonyms Bis(4-mercaptophenyl) sulfide

CAS Number 19362-77-7

Molecular Formula S(CeHaSH)2

Molecular Weight 250.40 g/mol

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3
Signal Word Warning

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]
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e H335: May cause respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:

» Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure safety shower and eyewash stations are readily accessible.

o Keep away from open flames, hot surfaces, and sources of ignition.

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[1]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1]

» Respiratory Protection: Use a NIOSH-approved N95 dust mask or higher-level respirator if
ventilation is inadequate or dust is generated.[1]

» Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Personal Protective Equipment Summary

Protection Type Specification

Eye Protection Eyeshields, Safety Goggles
Hand Protection Chemical-resistant gloves
Respiratory Protection Dust mask type N95 (US)

3. Handling the Chemical:
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Avoid contact with skin and eyes.
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Wash hands thoroughly after handling.

Use only non-sparking tools.

Take precautionary measures against static discharge.

I

. Storage:

Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.

Storage class is 11: Combustible Solids.[1]

Emergency and First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation o ) ) )
difficult, give oxygen. Seek medical attention.
Immediately wash off with plenty of soap and

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Immediately rinse with plenty of water for at

least 15 minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Disposal Plan

1. Waste Collection:
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o Collect waste material in its original container or a suitable, labeled, and sealed container.
e Do not mix with other waste.
2. Disposal Method:

» Dispose of waste material in accordance with national, state, and local environmental
regulations.

o Handle uncleaned containers as you would the product itself.

o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow and Safety Logic
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Safe Handling Workflow for 4,4'-Thiobisbenzenethiol

Preparation

Assess Risks & Review SDS Spill Exposure

Ensure Proper Ventilation (Fume Hood) Follow Emergency Procedures

l

Don Personal Protective Equipment (PPE)

Proceed with Caution

Handling
y

Weighing and Transfer

'

Performing Experiment

Cleanup évc Disposal

Decontaminate Work Area

'

Segregate and Label Waste

'

Dispose of Waste via Approved Channels

i
End of Process

Completion

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b122378?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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